Cas no 1804034-43-2 (Methyl 2-iodobenzo[d]oxazole-6-acetate)

• Product Name: Methyl 2-iodobenzo[d]oxazole-6-acetate
• CAS No: 1804034-43-2
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4819294
• Update Time: 2023-08-19

Methyl 2-iodobenzo[d]oxazole-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodobenzo[d]oxazole-6-acetate

• Inchi： 1S/C10H8INO3/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3
• InChI Key： YUGZBNDDBSCAOF-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=C(C=C2O1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3